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Compound of Interest

Compound Name: sodium;3-hydroxybenzoate

Cat. No.: B7946756

Get Quote

CAS Registry Number: 7720-19-6 Synonyms: Sodium m-hydroxybenzoate; 3-Hydroxybenzoic

acid sodium salt Molecular Formula: C

H

NaO

Molecular Weight: 160.10 g/mol

Executive Safety Summary
Sodium 3-hydroxybenzoate is the sodium salt of 3-hydroxybenzoic acid (3-HBA). While often

overshadowed by its 4-isomer (parabens) and 2-isomer (salicylic acid), it is distinct in its

metabolic fate and receptor activity.

Core Toxicological Conclusion:

Acute Toxicity: Low. Estimated LD

> 2000 mg/kg (oral, rodent), inferred from the parent acid.[1]
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Irritation:Moderate to Severe. Unlike the weak acid form, the sodium salt hydrolyzes to form

an alkaline solution, posing a higher risk of ocular and cutaneous irritation (Category 2A/2).

Genotoxicity: Low concern.[1] The parent compound is an endogenous metabolite formed

from flavonoid breakdown and is not associated with mutagenicity in standard assays.

Mechanism: Acts as an agonist for Hydroxycarboxylic Acid Receptors (HCA

and HCA

), influencing lipid metabolism.[2]

Physicochemical Determinants of Toxicity
The toxicity of the salt is governed by its dissociation in physiological media.

Property Value / Description Toxicological Implication

Solubility High (>100 mg/mL in water)
Rapid systemic absorption

compared to the free acid.

pH (1% soln) Alkaline (~8.5 - 9.5)

Primary Hazard: Causes

saponification of membrane

lipids, leading to eye/skin

irritation.

pKa (Parent) 4.08 (Carboxyl), 9.9 (Phenolic)

In the stomach (pH 1.5), the

salt converts instantly to the

free acid (3-HBA).

LogP (Parent) 1.50

Moderate lipophilicity allows

passive diffusion across the

intestinal epithelium.

ADME & Metabolic Pathway
Understanding the metabolic fate is crucial for interpreting chronic toxicity. Unlike parabens

(which require hydrolysis), 3-hydroxybenzoate is largely excreted as a glycine conjugate.
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Metabolic Route[3][4]
Absorption: Rapid oral absorption. The salt dissociates in the stomach; the uncharged acid

diffuses into the portal vein.

Distribution: Binds reversibly to plasma albumin.

Metabolism (Hepatic):

Major Pathway: Conjugation with glycine via Acyl-CoA synthetase and N-acyltransferase

to form 3-hydroxyhippuric acid.

Minor Pathway: Glucuronidation at the phenolic hydroxyl group.

Excretion: Rapid renal elimination of the conjugate.
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Figure 1: Metabolic biotransformation of Sodium 3-hydroxybenzoate in mammals.

Toxicological Data Profile
Acute Toxicity
Data is derived from the parent acid (CAS 99-06-9) due to rapid physiological conversion.

Oral LD

(Mouse): 2000 mg/kg.

Oral LD
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(Rat): > 2000 mg/kg (Limit test).

Classification: GHS Category 4 or 5 (Low Toxicity).

Skin and Eye Irritation[1]
Skin: Moderate irritant.[1] Prolonged occlusion with the salt form can cause chemical burns

due to alkalinity.

Eye:Severe Irritant (Category 2A). The sodium salt is significantly more damaging to the

corneal epithelium than the free acid due to the high pH of the tear film interface upon

contact.

Genotoxicity & Carcinogenicity
Ames Test: Predicted Negative. Structural analogs (benzoic acid, salicylic acid) are non-

mutagenic.

Carcinogenicity: No evidence of carcinogenicity. 3-HBA is a known antioxidant and

endogenous metabolite.

Experimental Protocols for Safety Validation
To validate the safety of a specific batch or formulation of Sodium 3-hydroxybenzoate, the

following self-validating protocols are recommended.

Protocol A: In Vitro Eye Irritation (Bovine Corneal
Opacity - BCOP)
Rationale: Ethical replacement for the Draize test, specifically suitable for identifying severe

irritants (salts).

Preparation:

Harvest bovine corneas from abattoir by-products.

Mount corneas in opacity chambers with MEM media.

Treatment:
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Apply 750 µL of 20% (w/v) Sodium 3-hydroxybenzoate solution to the epithelial surface.

Negative Control: Saline.

Positive Control: Ethanol or Imidazole.

Incubation: Incubate for 10 minutes at 32°C.

Removal: Wash thoroughly with media to remove all salt traces (critical to prevent false

positives from residual alkalinity).

Measurement:

Opacity: Measure light transmission using an opacitometer.

Permeability: Apply fluorescein dye; measure OD

of the posterior chamber medium.

Calculation: Calculate In Vitro Irritancy Score (IVIS).

IVIS > 55 = Corrosive/Severe Irritant.

Protocol B: Bacterial Reverse Mutation Assay (Ames
Test)
Rationale: Regulatory standard (OECD 471) to confirm non-mutagenicity.

Strains:S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA.[3]

Metabolic Activation: Prepare S9 mix (rat liver post-mitochondrial supernatant) to simulate

mammalian metabolism.

Dose Range: 5 concentrations (e.g., 313, 625, 1250, 2500, 5000 µ g/plate ).

Note: Neutralize the sodium salt solution to pH 7.0 before plating to prevent false positives

due to pH toxicity.

Workflow Visualization:
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Figure 2: Workflow for OECD 471 Ames Test adapted for sodium salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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